Cas no 70184-67-7 (1,1,4-Butanetricarboxylicacid, 3-oxo-, 1,1,4-triethyl ester)

• Product Name: 1,1,4-Butanetricarboxylicacid, 3-oxo-, 1,1,4-triethyl ester
• CAS No: 70184-67-7
• MF: C₁₃H₂₀O₇
• MW: 288.293704986572
• CID: 581530
• PubChem ID: 334508
• Update Time: 2025-04-19

1,1,4-Butanetricarboxylicacid, 3-oxo-, 1,1,4-triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,4-Butanetricarboxylicacid, 3-oxo-, 1,1,4-triethyl ester
• triethyl 3-oxobutane-1,1,4-tricarboxylate
• AC1L7FJ2
• Diethyl-5-ethoxycarbonyl-3-oxohexandioat
• NSC339907
• NSC-339907
• 70184-67-7
• DTXSID40319108

• Inchi： 1S/C13H20O7/c1-4-18-11(15)8-9(14)7-10(12(16)19-5-2)13(17)20-6-3/h10H,4-8H2,1-3H3
• InChI Key： GEHJNNGHMXIACX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC(CC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 288.1209
• Monoisotopic Mass: 288.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 372.4°Cat760mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.45
• PSA: 95.97
• LogP: 0.64120